methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C18H19NO4/c1-4-23-15-7-5-6-13(10-15)17(20)19-16-11-14(18(21)22-3)9-8-12(16)2/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: QVAYYSVWVJVRRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMB or ethyl 3-(3-ethoxybenzoylamino)-4-methylbenzoate and is a member of the benzoic acid ester family.

Mechanism of Action

The mechanism of action of methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. EMB has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are known to play a role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. EMB has also been shown to inhibit the activity of COX-2 and iNOS, which are enzymes involved in the production of pro-inflammatory mediators. Additionally, EMB has been found to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields with high purity. EMB is also readily soluble in common solvents such as ethanol and DMSO, making it easy to prepare solutions for in vitro studies. However, the limitations of EMB include its relatively low water solubility and potential cytotoxicity at high concentrations.

Future Directions

There are several future directions for the study of methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate. One potential area of research is the development of EMB as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of research is the investigation of the potential of EMB as an anti-cancer agent. Additionally, further studies are needed to elucidate the mechanism of action of EMB and its potential side effects at high concentrations.
Conclusion:
This compound is a promising compound with potential applications in various fields. Its anti-inflammatory, antioxidant, and antitumor activities make it an attractive candidate for further research. The synthesis method of EMB has been optimized to produce high yields of the compound with high purity suitable for scientific research applications. Further studies are needed to fully understand the mechanism of action of EMB and its potential side effects at high concentrations.

Scientific Research Applications

Methyl 3-[(3-ethoxybenzoyl)amino]-4-methylbenzoate has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. EMB has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.